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Compound of Interest

Compound Name: Ethyl dihydrogen phosphate

Cat. No.: B155537 Get Quote

An In-depth Technical Guide to Ethyl Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl dihydrogen phosphate, a

monoalkyl phosphate ester. The document details its chemical identifiers, physicochemical

properties, and outlines generalized experimental protocols for its synthesis and purification.

Additionally, it explores its potential biological significance and applications in research and

development.

Chemical Identifiers and Nomenclature
Ethyl dihydrogen phosphate is known by several names and is cataloged in numerous

chemical databases. Its primary identifiers are summarized below for easy reference.
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Identifier Type Value Citation

CAS Number 1623-14-9 [1][2][3][4][5][6]

IUPAC Name ethyl dihydrogen phosphate [3]

Molecular Formula C2H7O4P [1][2][3][4][5][6]

PubChem CID 74190

InChI
InChI=1S/C2H7O4P/c1-2-6-

7(3,4)5/h2H2,1H3,(H2,3,4,5)
[2][3][4]

InChIKey
ZJXZSIYSNXKHEA-

UHFFFAOYSA-N
[3][4]

Canonical SMILES CCOP(=O)(O)O [4]

EINECS 216-603-9 [1][6]

ChEBI ID CHEBI:42383

DrugBank ID DB03822

Synonyms: Monoethyl phosphate, Monoethyl acid phosphate, O-Ethyl dihydrogen
phosphate, Phosphoric acid monoethyl ester.[1][2]

Physicochemical Properties
The physical and chemical properties of ethyl dihydrogen phosphate are critical for its

handling, storage, and application in experimental settings.
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Property Value Citation

Molecular Weight 126.05 g/mol [3][5]

Appearance
White to beige low-melting

solid
[2][4]

Melting Point 42 °C [6]

Boiling Point 252.4 ± 23.0 °C (Predicted) [6]

Density ~1.43 g/cm³ [6]

Solubility
Soluble in DMSO; Miscible

with water.
[1][5]

pKa 1.91 ± 0.10 (Predicted) [1][6]

Storage

Short term (days to weeks): 0 -

4 °C; Long term (months to

years): -20 °C. Store in a dry,

dark place.

[3]

Synthesis and Purification
While specific, detailed protocols for ethyl dihydrogen phosphate are not readily available in

the provided literature, general methods for the synthesis of alkyl dihydrogen phosphates can

be adapted. These methods often involve the controlled phosphorylation of the corresponding

alcohol.

Generalized Synthesis Protocol: Phosphorylation of
Ethanol
The synthesis of alkyl dihydrogen phosphates can be challenging due to the potential for side

reactions, leading to the formation of di- and tri-substituted phosphate esters and

pyrophosphates.[1] A common approach involves the reaction of an alcohol with a

phosphorylating agent.

Objective: To synthesize ethyl dihydrogen phosphate by reacting ethanol with a suitable

phosphorylating agent, such as phosphorus pentoxide or a chlorophosphate derivative.
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Materials:

Ethanol (anhydrous)

Phosphorylating agent (e.g., Phosphorus pentoxide, P₂O₅)

Anhydrous solvent (e.g., pyridine)

Deionized water

Reagents for workup and purification (e.g., base for neutralization, solvents for

extraction/crystallization)

Methodology:

Reaction Setup: In a fume hood, a reaction vessel equipped with a stirrer and under an inert

atmosphere (e.g., nitrogen or argon) is charged with the anhydrous solvent.

Phosphorylation: The phosphorylating agent is slowly added to the cooled solvent.

Subsequently, anhydrous ethanol is added dropwise to the mixture while maintaining a low

temperature to control the reaction's exothermicity.

Reaction Monitoring: The reaction is allowed to proceed for a set duration, with progress

monitored by techniques such as Thin Layer Chromatography (TLC) or Nuclear Magnetic

Resonance (NMR) spectroscopy to determine the consumption of starting material and the

formation of the desired product.

Quenching and Workup: Once the reaction is deemed complete, it is carefully quenched by

the slow addition of cold water to hydrolyze any remaining phosphorylating agent and

intermediates.

Isolation: The crude product mixture is then subjected to a workup procedure, which may

involve neutralization, extraction with organic solvents, and evaporation of the solvent to

yield the crude ethyl dihydrogen phosphate.

Generalized Purification Protocol
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Purification is crucial to remove unreacted starting materials and byproducts.[4] A combination

of techniques is typically employed.

Objective: To purify crude ethyl dihydrogen phosphate from reaction byproducts.

Methodology:

Neutralization: The crude product is dissolved in water and neutralized with a suitable base

to form a salt, which can help in separating it from non-acidic impurities.

Precipitation/Crystallization: The product can be purified by precipitation or recrystallization.

One method involves forming a metal salt (e.g., with a copper salt) to precipitate the

phosphate ester, which is then filtered and washed.[7]

Acidification: The purified salt is then re-acidified with a dilute mineral acid to regenerate the

pure ethyl dihydrogen phosphate.[7]

Final Purification: Further purification can be achieved by recrystallization from a suitable

solvent system.

Drying and Characterization: The final product is dried under reduced pressure and its purity

is confirmed using analytical techniques such as NMR, Mass Spectrometry, and HPLC.

Below is a diagram illustrating a generalized workflow for the synthesis and purification of ethyl
dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thieme E-Books & E-Journals [thieme-connect.de]

2. 2-Aminoethyl Dihydrogen Phosphate (2-AEH2P) Associated with Cell Metabolism-
Modulating Drugs Presents a Synergistic and Pro-Apoptotic Effect in an In Vitro Model of the
Ascitic Ehrlich Tumor [mdpi.com]

3. 2-Aminoethyl Dihydrogen Phosphate (2-AEH2P) Associated with Cell Metabolism-
Modulating Drugs Presents a Synergistic and Pro-Apoptotic Effect in an In Vitro Model of the
Ascitic Ehrlich Tumor - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Ethyl dihydrogen phosphate | 1623-14-9 [chemicalbook.com]

5. medkoo.com [medkoo.com]

6. CN102936007B - Preparation method of phosphate - Google Patents
[patents.google.com]

7. scispace.com [scispace.com]

To cite this document: BenchChem. [ethyl dihydrogen phosphate CAS number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155537#ethyl-dihydrogen-phosphate-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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